Cas no 62404-81-3 (L-Cysteine, N-(2-mercapto-1-oxopropyl)-)

• Product Name: L-Cysteine, N-(2-mercapto-1-oxopropyl)-
• CAS No: 62404-81-3
• MF: C₆H₁₁NO₃S₂
• MW: 209.286439180374
• CID: 445890
• PubChem ID: 21152492
• Update Time: 2025-04-19

L-Cysteine, N-(2-mercapto-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, N-(2-mercapto-1-oxopropyl)-
• (2R)-3-sulfanyl-2-(2-sulfanylpropanoylamino)propanoic acid
• DTXSID60611090
• 62404-81-3
• N-(2-Sulfanylpropanoyl)-L-cysteine
• SCHEMBL525145
• CHEMBL309914
• BDBM50406932

• Inchi： 1S/C6H11NO3S2/c1-3(12)5(8)7-4(2-11)6(9)10/h3-4,11-12H,2H2,1H3,(H,7,8)(H,9,10)/t3?,4-/m0/s1
• InChI Key： ODOSCUPDIXDNHR-BKLSDQPFSA-N
• SMILES： SC(C)C(N[C@H](C(=O)O)CS)=O

Computed Properties

• Exact Mass: 209.01813
• Monoisotopic Mass: 209.01803556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 66.4